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Compound of Interest

Compound Name: 4-Benzylbiphenyl

CAS No.: 613-42-3

Cat. No.: B1265654

Get Quote

4-Benzylbiphenyl, also known as 1-benzyl-4-phenylbenzene, is an aromatic hydrocarbon

featuring a biphenyl core structure substituted with a benzyl group.[1][2] Its structure is

foundational to a variety of more complex molecules.

Chemical Structure
Caption: Chemical structure of 4-Benzylbiphenyl.

Physicochemical Data
The physical and chemical properties of 4-Benzylbiphenyl are summarized below, providing

essential data for handling, storage, and experimental design.
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Property Value Source(s)

CAS Number 613-42-3 [2][3][4]

Molecular Formula C₁₉H₁₆ [2][4]

Molecular Weight 244.33 g/mol [4]

IUPAC Name 1-benzyl-4-phenylbenzene [2][5]

Synonyms
4-Phenyldiphenylmethane, p-

Benzylbiphenyl
[2]

Appearance
White to almost white powder

or crystal
[6]

Melting Point 85-89 °C [3][7]

Boiling Point 285-286 °C (at 110 mmHg) [7][8]

Density ~1.043 g/cm³ [7]

Flash Point 208 °C [3][8]

Solubility Soluble in benzene. [8]

Storage

Store at room temperature in a

dry, cool, and well-ventilated

place.

[6][8]

Synthesis Methodologies
The synthesis of 4-Benzylbiphenyl and its derivatives often relies on modern cross-coupling

reactions, which offer high selectivity and yield. The diphenylmethane framework is a common

motif in various functional materials and bioactive compounds.[9]

Key Synthetic Routes
Suzuki-Miyaura Coupling: This is a highly versatile and widely used palladium-catalyzed

cross-coupling reaction. For 4-Benzylbiphenyl, this can involve coupling a benzyl derivative

(like a benzyl halide or ester) with 4-biphenylboronic acid, or a biphenyl derivative with a

benzylboronic acid.[10][11] Recent advancements have enabled the use of benzyl esters
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(acetates, carbonates) as coupling partners, which can be conducted under an air

atmosphere, enhancing the practicality of the method.[9][12][13]

Kumada Coupling: As the first nickel- or palladium-catalyzed cross-coupling reaction

developed, the Kumada coupling utilizes a Grignard reagent.[14] It provides a cost-effective

method for synthesizing unsymmetrical biaryls by coupling an aryl Grignard reagent with an

aryl halide.[14] This method is applicable for forming the C-C bond between the benzyl and

biphenyl moieties.

Friedel-Crafts Reaction: A classical approach involves the acid-catalyzed benzylation of

biphenyl.[9] However, this method can suffer from limitations typical of Friedel-Crafts

alkylations, such as polysubstitution and rearrangement, making it less suitable for

synthesizing specifically substituted diphenylmethanes.[9][10]

Caption: Key cross-coupling strategies for 4-Benzylbiphenyl synthesis.

Protocol: Suzuki-Miyaura Cross-Coupling
This protocol describes an efficient palladium-catalyzed synthesis of diarylmethanes, adaptable

for 4-Benzylbiphenyl, using a benzyl ester as a coupling partner. The use of an ester avoids

the pre-conversion of a benzyl alcohol to a more reactive halide.[10][13]

Objective: To synthesize 4-Benzylbiphenyl via the coupling of 4-bromobenzyl acetate and

phenylboronic acid, followed by a second coupling. This exemplifies a successive coupling

strategy.[12][13]

Materials:

4-Bromobenzyl acetate

Phenylboronic acid

4-Biphenylboronic acid

Palladium(II) chloride (PdCl₂)

1,4-Bis(diphenylphosphino)butane (dppb)
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Potassium carbonate (K₂CO₃)

Ethanol (EtOH)

Toluene

Standard glassware for inert atmosphere synthesis

Step-by-Step Procedure:

Catalyst Preparation & Initial Setup: In a round-bottom flask under an air atmosphere,

combine PdCl₂ (5 mol%) and dppb (5.5 mol%).

Rationale: The combination of a palladium source and a phosphine ligand generates the

active Pd(0) catalyst in situ. Dppb is a bidentate ligand that stabilizes the palladium center

and facilitates the catalytic cycle.

Reagent Addition: To the flask, add 4-bromobenzyl acetate (1.0 equiv.), phenylboronic acid

(1.2 equiv.), and K₂CO₃ (2.0 equiv.).

Rationale: Phenylboronic acid is the organoboron nucleophile. K₂CO₃ is the base required

to activate the boronic acid for transmetalation to the palladium center.

Solvent and Reflux: Add ethanol as the solvent and heat the mixture to reflux (approx. 80

°C). Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Rationale: Ethanol is an effective solvent for this transformation. Heating provides the

necessary activation energy for the reaction to proceed at a reasonable rate.

Intermediate Formation: This first coupling step forms 4-benzyl-1-bromobenzene. The

reaction selectively occurs at the benzyl acetate position over the C-Br bond.[9][10]

Second Coupling: After the first step is complete, add 4-biphenylboronic acid and fresh

catalyst/base to the reaction mixture to couple at the C-Br position, yielding 4-
Benzylbiphenyl.
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Rationale: The differential reactivity (C-O > C-Br) allows for a selective, stepwise synthesis

on the same molecule.[9][10]

Work-up and Purification: Upon completion, cool the reaction mixture, dilute with water, and

extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel or by

recrystallization to obtain pure 4-Benzylbiphenyl.

Analytical Characterization
Robust analytical methods are crucial for confirming the identity, purity, and structure of

synthesized 4-Benzylbiphenyl.

Structural & Purity Analysis

Synthesized Crude Product

Purification
(Recrystallization / Chromatography)

¹H & ¹³C NMR
(Structural Confirmation)

Mass Spectrometry (MS)
(Molecular Weight & Fragmentation)

FTIR Spectroscopy
(Functional Groups)

HPLC
(Purity Assessment)

Characterized 4-Benzylbiphenyl

Click to download full resolution via product page

Caption: General workflow for the purification and analysis of 4-Benzylbiphenyl.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the primary technique for unambiguous structure elucidation.
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¹H NMR: The proton NMR spectrum provides distinct signals for the different types of

protons in the molecule.

Aromatic Protons (Ar-H): A complex multiplet region between approximately 7.0-7.6 ppm is

expected, corresponding to the 14 protons of the three phenyl rings.[15][16]

Methylene Protons (-CH₂-): A characteristic singlet should appear around 4.0 ppm,

integrating to 2 protons, corresponding to the benzylic methylene bridge.[15]

¹³C NMR: The carbon NMR spectrum will show distinct signals for the aromatic carbons and

the single aliphatic methylene carbon, confirming the carbon skeleton.

Mass Spectrometry (MS)
MS is used to confirm the molecular weight and investigate fragmentation patterns, which serve

as a molecular fingerprint.

Technique: Typically analyzed using Gas Chromatography-Mass Spectrometry (GC-MS) with

Electron Ionization (EI).[17]

Molecular Ion (M⁺): A prominent molecular ion peak is expected at m/z = 244, corresponding

to the molecular weight of 4-Benzylbiphenyl (C₁₉H₁₆).[2]

Key Fragmentation: Under electron ionization, the molecule will fragment in a characteristic

manner.[17] Common fragmentation pathways include:

Loss of a hydrogen atom to give a fragment at m/z = 243.

Cleavage of the benzylic bond to produce a tropylium ion (C₇H₇⁺) at m/z = 91.

Formation of the biphenyl cation (C₁₂H₉⁺) at m/z = 153 or related fragments.[18]

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the characteristic vibrational modes of the functional

groups present in the molecule.[19]
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Aromatic C-H Stretch: Sharp peaks are expected above 3000 cm⁻¹, typical for sp² C-H

bonds in aromatic rings.[20]

Aromatic C=C Stretch: A series of absorptions between 1450-1600 cm⁻¹ corresponds to the

carbon-carbon double bond stretching within the aromatic rings.[20][21]

C-H Bending (Out-of-Plane): Strong bands in the 690-900 cm⁻¹ region are indicative of the

substitution patterns on the aromatic rings.

High-Performance Liquid Chromatography (HPLC)
HPLC is the standard method for determining the purity of the final compound.

Method: Reversed-phase HPLC using a C18 or a biphenyl stationary phase is highly

effective.[22][23] Biphenyl phases can offer unique selectivity (π-π interactions) for aromatic

compounds compared to standard C18 columns.[22]

Mobile Phase: A typical mobile phase would consist of a mixture of acetonitrile or methanol

and water, often with a small amount of acid like formic acid.[23]

Detection: UV detection at a wavelength such as 254 nm is suitable due to the strong

chromophore of the biphenyl system.[22][23]

Applications in Research and Drug Development
4-Benzylbiphenyl is primarily used as a research chemical and a building block in organic

synthesis. The diphenylmethane and biphenyl scaffolds are prevalent in many biologically

active compounds, making this molecule a valuable starting point for medicinal chemistry

programs.

Synthetic Intermediate: It serves as a precursor for the synthesis of more complex

polyaromatic structures, ligands for metal catalysts, and functional materials.

Scaffold for Drug Discovery: The core structure is found in various pharmacologically active

agents. Its derivatives are investigated for a range of therapeutic targets.

Impurity Standard: It is listed as an impurity related to the synthesis of other active

pharmaceutical ingredients, such as Bifonazole (Bifonazole impurity 17), making it essential

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.mdpi.com/1996-1944/3/8/4446
https://www.mdpi.com/1996-1944/3/8/4446
https://www.researchgate.net/figure/FTIR-spectra-of-corresponding-products-for-each-alcohol-a-4-chloro-benzyl-alcohol-b_fig2_331140430
https://www.chromatographyonline.com/view/evaluation-retention-and-selectivity-using-biphenyl-stationary-phases-0
https://pdf.benchchem.com/31/A_Comparative_Guide_to_the_HPLC_Analysis_of_4_Phenylbenzaldehyde.pdf
https://www.chromatographyonline.com/view/evaluation-retention-and-selectivity-using-biphenyl-stationary-phases-0
https://pdf.benchchem.com/31/A_Comparative_Guide_to_the_HPLC_Analysis_of_4_Phenylbenzaldehyde.pdf
https://www.chromatographyonline.com/view/evaluation-retention-and-selectivity-using-biphenyl-stationary-phases-0
https://pdf.benchchem.com/31/A_Comparative_Guide_to_the_HPLC_Analysis_of_4_Phenylbenzaldehyde.pdf
https://www.benchchem.com/product/b1265654/docs?utm_src=pdf-body#core-compound-identity-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265654?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


for quality control and analytical method development in the pharmaceutical industry.[2]

Safety and Handling
According to safety data sheets, 4-Benzylbiphenyl is not classified as acutely hazardous, but

standard laboratory precautions should be followed.[6]

Handling: Avoid contact with skin and eyes. Do not breathe dust. Ensure adequate

ventilation during handling.[6]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.

Fire Safety: The compound is combustible. Use water spray, carbon dioxide, dry chemical, or

chemical foam for extinguishing fires.[6][24] Thermal decomposition can produce irritating

vapors and carbon oxides.[6][24]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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